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Orysastrobin Basic Properties

The table below summarizes the key identification and physical property data available for orysastrobin.

Property
Category

Details

IUPAC Name A monocarboxylic acid amide obtained by formal condensation of the carboxy group
of (2E)-(methoxyimino){2-[(3E,5E,6E)-5-(methoxyimino)-4,6-dimethyl-2,8-dioxa-3,7-

diazanona-3,6-dien-1-yl]phenyl}acetic acid with the amino group of methylamine [1]

CAS Registry
Number

248593-16-0 [1]

Molecular
Formula

C₁₈H₂₅N₅O₅ [1]

Molecular
Weight

391.43 g/mol [1]

Melting Point 97–101 °C [1]

Predicted
Density

1.16 ± 0.1 g/cm³ [1]
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Property
Category

Details

Solubility Slightly soluble in DMSO and Methanol [1]

pKa 11.26 ± 0.46 (Predicted) [1]

Appearance White to off-white solid [1]

Strobilurin Class Context and Mechanism of Action

As a strobilurin fungicide, orysastrobin shares a common biochemical mode of action with other

compounds in this class, such as azoxystrobin. The following diagram illustrates this mechanism.
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Strobilurin inhibition of mitochondrial respiration leading to fungal cell death.

This mechanism is supported by studies on azoxystrobin, which show it binds to the quinol outer (Qo) site

of the cytochrome bc1 complex, inhibiting mitochondrial respiration and energy production [2] [3] [4].

Market and Resistance Landscape

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 6 Tech Support

https://www.smolecule.com/products/s636842?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Azoxystrobin
https://pmc.ncbi.nlm.nih.gov/articles/PMC7081128/
https://www.sciencedirect.com/topics/agricultural-and-biological-sciences/azoxystrobin
https://www.smolecule.com/products/s636842?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Orysastrobin is specialized for controlling blast and sheath blight in transplanted rice, targeting pathogens

like Magnaporthe oryzae and Rhizoctonia solani [1]. The strobilurin market is growing, valued at USD 4.6

billion in 2024 and projected to reach USD 6.3 billion by 2033 [5].

A major challenge is fungal resistance, often linked to the G143A mutation in the cytochrome b gene [6].

This has led to increased development of pre-mixed formulations with fungicides from other classes to

provide multi-site action and prolong effectiveness [6] [5].

Experimental and Safety Considerations

For researchers designing experiments, note that strobilurins as a class can pose risks to non-target

organisms, particularly aquatic life [4]. Standard ecotoxicity testing and careful disposal are essential.

While specific metabolic pathways for orysastrobin are not detailed in the search results, its degradation in

the environment is likely influenced by abiotic factors like photolysis and pH, similar to other strobilurins

[3].

Information Availability and Next Steps

The technical data on orysastrobin in the public domain is limited. The information presented relies heavily

on a single chemical supplier profile [1] and inferences from the well-documented strobilurin azoxystrobin

[2] [7] [4].

To proceed with your whitepaper, I suggest you:

Consult specialized databases such as the Pesticide Properties DataBase (PPDB) for more

complete environmental fate and toxicity data.
Search patent literature for original synthesis routes and biological efficacy data.

Access primary research articles through scientific journals for detailed experimental protocols and
residue analysis methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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